Cas no 1805473-31-7 (3-Amino-4,5-bis(trifluoromethyl)benzylamine)

• Product Name: 3-Amino-4,5-bis(trifluoromethyl)benzylamine
• CAS No: 1805473-31-7
• MF: C₉H₈F₆N₂
• MW: 258.163642883301
• CID: 4982797
• Update Time: 2025-10-29

3-Amino-4,5-bis(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,5-bis(trifluoromethyl)benzylamine

• Inchi： 1S/C9H8F6N2/c10-8(11,12)5-1-4(3-16)2-6(17)7(5)9(13,14)15/h1-2H,3,16-17H2
• InChI Key： KCYBNKVZNVCUDU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(CN)=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 1.9
• Topological Polar Surface Area: 52

Additional information on 3-Amino-4,5-bis(trifluoromethyl)benzylamine

3-Amino-4,5-Bis(trifluoromethyl)Benzylamine: A Comprehensive Overview

3-Amino-4,5-bis(trifluoromethyl)benzylamine (CAS No. 1805473-31-7) is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes an amino group (-NH2) and two trifluoromethyl (-CF3) groups attached to a benzene ring. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions. Recent studies have highlighted its potential in drug discovery, material science, and catalysis.

The synthesis of 3-amino-4,5-bis(trifluoromethyl)benzylamine involves multi-step processes that require precise control over reaction conditions. Researchers have explored various methods to optimize the synthesis, including the use of transition metal catalysts and microwave-assisted techniques. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

One of the most promising applications of 3-amino-4,5-bis(trifluoromethyl)benzylamine is in the field of medicinal chemistry. Its ability to act as a building block for complex molecules has been extensively studied. For instance, recent research has demonstrated its potential as a precursor for designing bioactive compounds targeting specific enzymes and receptors. The trifluoromethyl groups are particularly valuable due to their lipophilic nature and stability under physiological conditions.

In addition to its role in drug design, 3-amino-4,5-bis(trifluoromethyl)benzylamine has shown potential in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with unique mechanical and thermal properties. These materials are being explored for use in advanced composites and high-performance polymers.

The study of 3-amino-4,5-bis(trifluoromethyl)benzylamine has also extended into catalysis. Its ability to coordinate with metal ions has made it a valuable ligand in organometallic catalysis. Recent findings suggest that it can enhance the activity and selectivity of catalysts in key industrial reactions, such as olefin polymerization and cross-coupling reactions.

From an environmental perspective, researchers have investigated the biodegradation and toxicity profiles of 3-amino-4,5-bis(trifluoromethyl)benzylamine. While preliminary studies indicate that it is not inherently toxic at low concentrations, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 3-amino-4,5-bis(trifluoromethyl)benzylamine (CAS No. 1805473-31-7) is a multifaceted compound with immense potential across various chemical disciplines. Its unique structure and reactivity continue to drive innovative research, making it a cornerstone in modern chemical synthesis and applications.